Cas no 1603247-33-1 (5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 1603247-33-1
• MF: C₇H₅BrClNO₄S
• MW: 314.540899038315
• CID: 5171226
• Update Time: 2025-07-17

5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-bromo-2-methyl-3-nitro-
• 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride

• Inchi： 1S/C7H5BrClNO4S/c1-4-6(10(11)12)2-5(8)3-7(4)15(9,13)14/h2-3H,1H3
• InChI Key： CDWQYJYCBFMRQS-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Br)=CC([N+]([O-])=O)=C1C

Additional information on 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride

Introduction to 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride (CAS No. 1603247-33-1) and Its Applications in Modern Chemical Research

5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride, with the chemical identifier CAS No. 1603247-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromo and nitro substituents, make it a versatile building block for further functionalization.

The sulfonyl chloride functional group attached to the benzene ring enhances the reactivity of the molecule, allowing for facile introduction of other functional groups through nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. The combination of these reactive sites makes 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride a preferred choice for researchers aiming to develop new drug candidates.

In recent years, there has been a surge in research focused on harnessing the potential of aromatic sulfonyl chlorides in drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation. The bromo and nitro groups provide handles for further chemical modifications, enabling the design of molecules with enhanced potency and selectivity.

The role of sulfonyl chlorides in medicinal chemistry extends beyond their use as intermediates. They are also employed as reagents in the synthesis of sulfonamides, which are a class of compounds with well-documented therapeutic applications. The sulfonyl chloride group can be readily converted into a sulfonamide bond through reaction with amines, yielding highly stable and bioactive molecules. This transformation is particularly useful in the development of antibiotics and anti-inflammatory drugs.

Advances in synthetic methodologies have further expanded the utility of 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions on the benzene ring. These methods have allowed researchers to generate libraries of structurally diverse compounds for high-throughput screening, facilitating the identification of lead compounds with promising pharmacological profiles.

The agrochemical industry has also benefited from the use of 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride as a key intermediate. Sulfonylurea herbicides, which are known for their high efficacy and low environmental impact, often incorporate sulfonyl chloride functionalities into their molecular structure. By leveraging the reactivity of this compound, chemists have been able to develop novel herbicides that offer improved crop protection while minimizing ecological disruption.

Recent studies have highlighted the importance of aromatic sulfonyl chlorides in materials science as well. These compounds have been explored as precursors for synthesizing advanced materials with unique electronic and optical properties. For example, they can be used to prepare conjugated polymers that exhibit excellent charge transport capabilities, making them suitable for applications in organic electronics such as organic light-emitting diodes (OLEDs) and organic photovoltaics.

The synthesis of 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride typically involves a multi-step process that begins with the functionalization of a benzene ring. Common starting materials include bromobenzene derivatives, which undergo nitration followed by sulfonylation to introduce the desired substituents. The use of controlled reaction conditions ensures high yields and purity, which are critical for pharmaceutical applications.

In conclusion, 5-bromo-2-methyl-3-nitrobenzene-1-sulfonyl chloride (CAS No. 1603247-33-1) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of chemical biology continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing therapeutic interventions and technological innovations.